Cas no 1414976-14-9 (methyl (2R)-2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate;dihydrochloride)

• Product Name: methyl (2R)-2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate;dihydrochloride
• CAS No: 1414976-14-9
• MF: C₁₂H₁₇Cl₂N₃O₂
• MW: 306.188280820847
• MDL: MFCD23703235
• CID: 4914243
• PubChem ID: 71743039
• Update Time: 2025-11-01

methyl (2R)-2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (2R)-2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate dihydrochloride
• (R)-METHYL 2-AMINO-3-(7-METHYL-1H-INDAZOL-5-YL)PROPANOATE 2HCL
• (R)-Methyl 2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate dihydrochloride
• methyl (2R)-2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate;dihydrochloride
• CS-0337348
• (R)-Methyl2-amino-3-(7-methyl-1H-indazol-5-yl)propanoatedihydrochloride
• SCHEMBL18788018
• Methyl (R)-2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate dihydrochloride
• 1414976-14-9
• DB-129976

• MDL： MFCD23703235
• Inchi： 1S/C12H15N3O2.2ClH/c1-7-3-8(5-10(13)12(16)17-2)4-9-6-14-15-11(7)9;;/h3-4,6,10H,5,13H2,1-2H3,(H,14,15);2*1H/t10-;;/m1../s1
• InChI Key： YOQMELLFPVXRPG-YQFADDPSSA-N
• SMILES： Cl.Cl.O(C)C([C@@H](CC1C=C(C)C2=C(C=NN2)C=1)N)=O

Computed Properties

• Exact Mass: 305.0697822g/mol
• Monoisotopic Mass: 305.0697822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81

Additional information on methyl (2R)-2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate;dihydrochloride

Introduction to Methyl (2R)-2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate;Dihydrochloride (CAS No. 1414976-14-9)

Methyl (2R)-2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate;Dihydrochloride, a compound with the CAS number 1414976-14-9, is a significant molecule in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of derivatives that have garnered considerable attention due to its potential biological activities and structural features. The dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological investigation.

The molecular structure of Methyl (2R)-2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate;Dihydrochloride incorporates several key functional groups that contribute to its unique properties. The presence of an amino group at the 2-position and a carboxylate group at the 3-position, along with the indazole moiety at the 7-position, provides multiple sites for interaction with biological targets. This structural complexity suggests that the compound may exhibit a range of pharmacological effects, making it a subject of intense interest in medicinal chemistry.

In recent years, there has been growing interest in indazole derivatives due to their diverse biological activities. Indazole scaffolds are known for their role in various pharmacological applications, including antimicrobial, antiviral, and anticancer agents. The specific modification of Methyl (2R)-2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate;Dihydrochloride with a methyl group at the 7-position of the indazole ring enhances its potential as a pharmacophore. This modification can influence the compound's binding affinity and selectivity towards specific biological targets, which is crucial for developing effective therapeutic agents.

The stereochemistry of the compound, particularly the (2R) configuration at the chiral center, is another critical aspect that contributes to its pharmacological profile. Stereoisomers can exhibit significantly different biological activities due to variations in their spatial arrangement. The (2R) configuration may confer unique interactions with biological targets, influencing both efficacy and safety. Understanding these stereochemical aspects is essential for optimizing drug design and improving therapeutic outcomes.

Recent studies have highlighted the importance of indazole derivatives in drug discovery. For instance, researchers have explored various indazole-based compounds for their potential in treating neurological disorders, inflammation, and infectious diseases. The structural features of Methyl (2R)-2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate;Dihydrochloride align well with these areas of research. The presence of both amino and carboxylate groups allows for interactions with enzymes and receptors involved in these pathways. Additionally, the indazole moiety can serve as a scaffold for further derivatization, enabling the development of novel analogs with enhanced pharmacological properties.

The dihydrochloride salt form of this compound not only improves its solubility but also enhances its stability under various conditions. This makes it more suitable for use in pharmaceutical formulations and laboratory studies. Solubility is a critical factor in drug development, as it affects bioavailability and formulation design. The improved solubility of Methyl (2R)-2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate;Dihydrochloride can facilitate its use in oral formulations or other delivery systems, thereby increasing its therapeutic potential.

In conclusion, Methyl (2R)-2-amino-3-(7-methyl-1H-indazol-5-yl)propanoate;Dihydrochloride (CAS No. 1414976-14-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the indazole moiety and stereochemistry, make it an attractive candidate for further investigation. The dihydrochloride salt form enhances its solubility and stability, making it more suitable for various applications in drug development. As research continues to uncover new biological activities and mechanisms of action associated with indazole derivatives, compounds like Methyl (2R)-2-amino-3-(7-methyl-1H-indazol-5-ylopropanoate;Dihydrochloride are likely to play a crucial role in the discovery and development of novel therapeutic agents.